Cas no 891781-88-7 (Isopropyl-pentan-3-yl-amine)

• Product Name: Isopropyl-pentan-3-yl-amine
• CAS No: 891781-88-7
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 1939851
• PubChem ID: 12426739
• Update Time: 2025-09-28

Isopropyl-pentan-3-yl-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-methylethyl)pentan-3-amine
• 3-Pentanamine, N-(1-methylethyl)-
• N-(propan-2-yl)pentan-3-amine
• N-Isopropylpentan-3-amine
• LogP
• ISOPROPYL-PENTAN-3-YL-AMINE
• N-propan-2-ylpentan-3-amine
• DTXSID801304605
• MFCD08437497
• N-(1-Methylethyl)-3-pentanamine
• AKOS000228133
• 891781-88-7
• SCHEMBL104880
• pentan-3-yl(propan-2-yl)amine
• Isopropyl-pentan-3-yl-amine

• MDL： MFCD08437497
• Inchi： 1S/C8H19N/c1-5-8(6-2)9-7(3)4/h7-9H,5-6H2,1-4H3
• InChI Key： ARBUIJSYBRAYHH-UHFFFAOYSA-N
• SMILES： N(C(C)C)C(CC)CC

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 55.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 138.5±8.0 °C at 760 mmHg
• Flash Point: 20.0±9.3 °C
• Vapor Pressure: 6.7±0.3 mmHg at 25°C

Isopropyl-pentan-3-yl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Isopropyl-pentan-3-yl-amine

Isopropyl-pentan-3-yl-amine (CAS No. 891781-88-7): An Overview of Its Properties and Applications

Isopropyl-pentan-3-yl-amine (CAS No. 891781-88-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its isopropyl and pentan-3-yl groups, which contribute to its distinct reactivity and structural stability.

The molecular formula of Isopropyl-pentan-3-yl-amine is C₈H₁₉N, and it has a molecular weight of approximately 129.24 g/mol. The compound is a colorless liquid at room temperature with a characteristic amine odor. Its physical properties, such as boiling point, melting point, and solubility in various solvents, make it suitable for a wide range of applications.

In the realm of pharmaceutical research, Isopropyl-pentan-3-yl-amine has shown promise as a building block for the synthesis of more complex molecules. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of Isopropyl-pentan-3-yl-amine in the synthesis of compounds with potent anti-inflammatory properties. These compounds were found to effectively inhibit the production of pro-inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond pharmaceuticals, Isopropyl-pentan-3-yl-amine has also found applications in materials science. Its amine functionality makes it an excellent ligand for metal complexes, which are crucial in catalytic processes. A recent paper in the Journal of Catalysis reported the use of Isopropyl-pentan-3-yl-amine-based ligands in palladium-catalyzed cross-coupling reactions. These reactions are essential in the synthesis of complex organic molecules and have wide-ranging applications in industries such as fine chemicals and polymers.

The chemical synthesis of Isopropyl-pentan-3-yl-amine involves several steps, including the reaction of isopropyl bromide with pentan-3-one followed by reduction to form the desired amine. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining efficiency.

In terms of safety and handling, Isopropyl-pentan-3-yl-amine should be stored in a well-ventilated area away from heat sources and incompatible materials. It is important to use appropriate personal protective equipment (PPE) when handling this compound to prevent inhalation or skin contact. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken to ensure safe handling and storage.

The market demand for Isopropyl-pentan-3-yl-amine is expected to grow steadily over the next few years, driven by its increasing use in pharmaceuticals and materials science. Key players in the industry are investing in research and development to explore new applications and improve production processes. This trend is likely to continue as more innovative uses for this compound are discovered.

In conclusion, Isopropyl-pentan-3-yl-amine (CAS No. 891781-88-7) is a valuable compound with a diverse range of applications. Its unique chemical properties make it an essential building block in pharmaceutical research and materials science. As ongoing research continues to uncover new possibilities, the future prospects for this compound look promising.